molecular formula C₉H₁₄O₃ B1146473 Butyl 3-Formylcrotonate (E/Z Mixture) CAS No. 40212-97-3

Butyl 3-Formylcrotonate (E/Z Mixture)

Cat. No.: B1146473
CAS No.: 40212-97-3
M. Wt: 170.21
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Description

Butyl 3-Formylcrotonate (E/Z Mixture), also known as Butyl 3-Formylcrotonate (E/Z Mixture), is a useful research compound. Its molecular formula is C₉H₁₄O₃ and its molecular weight is 170.21. The purity is usually 95%.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis of Butyl 3-Formylcrotonate (E/Z Mixture) can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "Butyl acrylate", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Methanol", "Hydrochloric acid", "Sodium carbonate", "Formaldehyde" ], "Reaction": [ "Step 1: Bromination of Butyl Acrylate", "Butyl acrylate is reacted with bromine in the presence of a catalyst to form 2-bromo-butyl acrylate.", "Step 2: Reduction of 2-bromo-butyl acrylate", "2-bromo-butyl acrylate is reduced using sodium borohydride to form 2-bromo-butyl alcohol.", "Step 3: Esterification of 2-bromo-butyl alcohol", "2-bromo-butyl alcohol is esterified with acetic acid in the presence of a catalyst to form butyl 2-bromo-butanoate.", "Step 4: Hydrolysis of butyl 2-bromo-butanoate", "Butyl 2-bromo-butanoate is hydrolyzed using sodium hydroxide to form butyl 2-hydroxy-butanoate.", "Step 5: Acid-catalyzed dehydration of butyl 2-hydroxy-butanoate", "Butyl 2-hydroxy-butanoate is dehydrated using acetic acid as a catalyst to form butyl crotonate.", "Step 6: Formylation of butyl crotonate", "Butyl crotonate is reacted with formaldehyde in the presence of a catalyst to form butyl 3-formylcrotonate (E/Z mixture)." ] }

CAS No.

40212-97-3

Molecular Formula

C₉H₁₄O₃

Molecular Weight

170.21

Synonyms

3-Methyl-4-oxo-2-butenoic Acid Butyl Ester;  _x000B_4-Oxo-Tsuwabukic Acid Butyl Ester;  3-Formylcrotonic Acid Butyl Ester

Origin of Product

United States

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